Cas no 1804097-82-2 (Ethyl 5-bromo-2-(2-cyanoethyl)benzoate)

• Product Name: Ethyl 5-bromo-2-(2-cyanoethyl)benzoate
• CAS No: 1804097-82-2
• MF: C₁₂H₁₂BrNO₂
• MW: 282.133182525635
• CID: 4974147
• Update Time: 2025-11-01

Ethyl 5-bromo-2-(2-cyanoethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-2-(2-cyanoethyl)benzoate

• Inchi： 1S/C12H12BrNO2/c1-2-16-12(15)11-8-10(13)6-5-9(11)4-3-7-14/h5-6,8H,2-4H2,1H3
• InChI Key： UVDZPRNBHLYNBD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(=O)OCC)C=1)CCC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 284
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 5-bromo-2-(2-cyanoethyl)benzoate

Ethyl 5-bromo-2-(2-cyanoethyl)benzoate (CAS No. 1804097-82-2): A Comprehensive Overview

Ethyl 5-bromo-2-(2-cyanoethyl)benzoate, identified by its CAS number 1804097-82-2, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its benzoate ester group and the presence of bromine and cyanoethyl substituents, has garnered attention due to its versatile applications in synthetic chemistry and potential roles in drug development.

The structural uniqueness of Ethyl 5-bromo-2-(2-cyanoethyl)benzoate lies in its molecular architecture, which combines a benzene ring with ester functionality, bromine at the 5-position, and a 2-cyanoethyl group at the 2-position. This specific arrangement not only makes it a valuable intermediate in organic synthesis but also opens up possibilities for its use in various biochemical and pharmaceutical applications.

In recent years, there has been a growing interest in the development of novel compounds that can serve as scaffolds for drug discovery. The bromine substituent in Ethyl 5-bromo-2-(2-cyanoethyl)benzoate provides a reactive site for further functionalization, enabling chemists to explore diverse chemical transformations. This reactivity has made it a popular choice for researchers looking to develop new molecules with potential therapeutic properties.

The cyanoethyl group in the compound's structure adds another layer of complexity, offering opportunities for further derivatization. This moiety can be hydrolyzed to form an amide or carboxylic acid, depending on the reaction conditions. Such transformations are crucial in pharmaceutical chemistry, where the modification of functional groups can significantly alter the biological activity of a molecule.

Recent studies have highlighted the importance of Ethyl 5-bromo-2-(2-cyanoethyl)benzoate in the synthesis of bioactive molecules. For instance, researchers have utilized this compound as a precursor in the preparation of novel benzodiazepine derivatives, which are known for their anxiolytic and sedative properties. The ability to introduce various substituents into the benzodiazepine core structure allows for fine-tuning of biological activity, making compounds like these valuable candidates for further pharmacological investigation.

Moreover, the benzoate ester group in Ethyl 5-bromo-2-(2-cyanoethyl)benzoate has been explored for its potential role in drug delivery systems. Ester linkages are frequently used in prodrug formulations due to their stability in biological environments but hydrolyzable nature under specific conditions. This characteristic makes them ideal for controlled-release applications, where the release of the active pharmaceutical ingredient can be triggered by enzymatic or acidic conditions within the body.

The versatility of Ethyl 5-bromo-2-(2-cyanoethyl)benzoate is further underscored by its utility in materials science. The compound's ability to undergo cross-coupling reactions, such as Suzuki-Miyaura coupling, has made it a valuable building block for synthesizing complex organic materials. These materials find applications in various fields, including electronics and optoelectronics, where precise control over molecular structure is essential.

In conclusion, Ethyl 5-bromo-2-(2-cyanoethyl)benzoate (CAS No. 1804097-82-2) is a multifaceted compound with significant implications in both pharmaceutical and materials science research. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and researchers developing new drugs and advanced materials. As our understanding of organic chemistry continues to evolve, compounds like this are likely to play an increasingly important role in scientific innovation.